3-Benzyl-2-(isopropylsulfanyl)-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(3H)-one
3-Benzyl-2-(isopropylsulfanyl)-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(3H)-one
Brand Name:
Vulcanchem
CAS No.:
332849-65-7
VCID:
VC0429821
InChI:
InChI=1S/C27H30N2OS/c1-19(2)31-26-28-24-22-14-8-7-13-21(22)17-27(15-9-4-10-16-27)23(24)25(30)29(26)18-20-11-5-3-6-12-20/h3,5-8,11-14,19H,4,9-10,15-18H2,1-2H3
SMILES:
CC(C)SC1=NC2=C(C(=O)N1CC3=CC=CC=C3)C4(CCCCC4)CC5=CC=CC=C52
Molecular Formula:
C27H30N2OS
Molecular Weight:
430.6g/mol
3-Benzyl-2-(isopropylsulfanyl)-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(3H)-one
CAS No.: 332849-65-7
Main Products
VCID: VC0429821
Molecular Formula: C27H30N2OS
Molecular Weight: 430.6g/mol
![3-Benzyl-2-(isopropylsulfanyl)-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(3H)-one - 332849-65-7](/images/no_structure.jpg)
| CAS No. | 332849-65-7 |
|---|---|
| Product Name | 3-Benzyl-2-(isopropylsulfanyl)-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(3H)-one |
| Molecular Formula | C27H30N2OS |
| Molecular Weight | 430.6g/mol |
| IUPAC Name | 3-benzyl-2-propan-2-ylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one |
| Standard InChI | InChI=1S/C27H30N2OS/c1-19(2)31-26-28-24-22-14-8-7-13-21(22)17-27(15-9-4-10-16-27)23(24)25(30)29(26)18-20-11-5-3-6-12-20/h3,5-8,11-14,19H,4,9-10,15-18H2,1-2H3 |
| Standard InChIKey | NTAKMMRFLWZEFU-UHFFFAOYSA-N |
| SMILES | CC(C)SC1=NC2=C(C(=O)N1CC3=CC=CC=C3)C4(CCCCC4)CC5=CC=CC=C52 |
| Canonical SMILES | CC(C)SC1=NC2=C(C(=O)N1CC3=CC=CC=C3)C4(CCCCC4)CC5=CC=CC=C52 |
| PubChem Compound | 1818884 |
| Last Modified | Nov 11 2021 |
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